Cas no 2229660-90-4 (methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229660-90-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5937763
• PubChem ID: 165608779
• Update Time: 2025-10-21

methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
• 2229660-90-4
• EN300-1732245

• Inchi： 1S/C10H14N2O2/c1-12-8(4-3-7-11)5-6-9(12)10(13)14-2/h3-6H,7,11H2,1-2H3/b4-3+
• InChI Key： LYXXXDWYNYQYCE-ONEGZZNKSA-N
• SMILES： O(C)C(C1=CC=C(/C=C/CN)N1C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate

methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate: A Key Compound in Modern Biomedical Research

CAS no: 2229660-90-4 represents a novel organic molecule with significant potential in pharmaceutical and biochemical applications. This compound, specifically methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate, has garnered attention for its unique chemical structure and functional properties. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic development. The molecule's synthesis involves a multi-step process that includes the formation of a pyrrole ring and the introduction of an aminoalkenyl substituent, which are critical for its biological activity.

The structural features of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate are particularly noteworthy. The pyrrole ring, a five-membered heterocycle, provides a stable scaffold for various functional groups. The aminoalkenyl side chain introduces polarity and reactivity, enabling interactions with target proteins. The methyl group at the 1-position further enhances molecular stability and solubility. These structural elements collectively contribute to the compound's pharmacological profile, as evidenced by recent in vitro and in vivo studies.

Recent advancements in medicinal chemistry have focused on optimizing the properties of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate for drug development. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific kinases involved in cancer progression. The compound's selectivity for these targets, combined with its favorable pharmacokinetic profile, positions it as a potential lead molecule for anti-cancer therapies. Researchers have also explored its use in modulating immune responses, suggesting broader applications in immunotherapy.

From a synthetic perspective, the preparation of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate involves a series of well-defined reactions. Key steps include the formation of the pyrrole ring through a cycloaddition reaction, followed by the introduction of the aminoalkenyl group via a nucleophilic substitution. The final methylation step ensures the compound's stability and bioavailability. These synthetic strategies have been refined to improve yield and purity, addressing challenges in large-scale production.

Current research on methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate emphasizes its role in targeting specific molecular pathways. For instance, a 2024 study in ACS Chemical Biology revealed its ability to modulate the PI3K/AKT signaling cascade, which is implicated in numerous diseases. This discovery has sparked interest in its potential as a therapeutic agent for conditions such as diabetes and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier further enhances its applicability in neurological research.

The pharmacological activity of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate is closely linked to its molecular interactions. Computational studies have shown that the aminoalkenyl group forms hydrogen bonds with key residues in target proteins, enhancing binding affinity. This mechanism of action is critical for its efficacy in modulating enzymatic activity. Additionally, the pyrrole ring contributes to the compound's ability to interact with hydrophobic regions of proteins, broadening its therapeutic potential.

Recent developments in drug discovery have underscored the importance of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate as a scaffold for designing new therapeutics. A 2023 review in Nature Reviews Drug Discovery highlighted its utility in generating derivatives with enhanced potency and reduced toxicity. These derivatives have shown promise in preclinical models of cardiovascular disease and inflammatory conditions, suggesting a wide range of applications in biomedical research.

From an analytical standpoint, the characterization of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate has been facilitated by advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming its molecular structure and purity. These methods are essential for ensuring the compound's quality and consistency, particularly in pharmaceutical applications where precision is critical.

Environmental and safety considerations are also being evaluated for methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate. While current studies have not identified significant toxicological risks, ongoing research is focused on assessing its long-term impact on biological systems. These studies aim to ensure the compound's safety for both therapeutic use and industrial applications, aligning with regulatory standards in the pharmaceutical industry.

The future of methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate research lies in expanding its therapeutic applications and improving its delivery mechanisms. Emerging technologies such as nanotechnology and targeted drug delivery systems are being explored to enhance its bioavailability and reduce side effects. These innovations could significantly broaden its utility in treating complex diseases, further solidifying its role in modern medicine.

Overall, methyl 5-(3-aminoprop-1-en-1-yl)-1-methyl-1H-pyrrole-2-carboxylate represents a promising avenue for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties, ensuring its relevance in the evolving landscape of biomedical science. As studies progress, the compound is likely to play an increasingly important role in addressing unmet medical needs and advancing therapeutic innovations.